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Compound of Interest

Compound Name: 3-Amino-5-fluorobenzoic acid

Cat. No.: B1289446

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety and logistical information for handling 3-
Amino-5-fluorobenzoic acid (CAS: 786616-54-4). Adherence to these procedures is critical
for ensuring personnel safety and regulatory compliance in a laboratory setting.

Hazard Identification and Personal Protective
Equipment (PPE)

3-Amino-5-fluorobenzoic acid is classified as a hazardous substance. The primary routes of
exposure are inhalation, skin contact, and eye contact. The known health hazards are
summarized below. Appropriate PPE is mandatory to mitigate these risks.

Hazard Classification:

H315: Causes skin irritation.[1]

H319: Causes serious eye irritation.[1]

H335: May cause respiratory irritation.[1]

Signal Word: Warning.

Pictogram: GHS07 (Exclamation Mark).
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A guantitative summary of the required personal protective equipment is provided in the table

below.

Protection Type

Specification

Standard

Purpose

Eye/Face Protection

Safety glasses with

side-shields or

goggles.

EN 166 (EU) or OSHA
29 CFR 1910.133
(US).[2]

To prevent eye
irritation from dust or

splashes.

Hand Protection

Chemical-resistant
gloves (e.g., nitrile
rubber).

EN 374 (EU).[3]

To prevent skin

irritation upon contact.

Skin and Body

To protect skin and

) Laboratory coat. N/A personal clothing from

Protection o
contamination.
Required when

NIOSH/MSHA or )
handling large
, _ European Standard .
Respiratory Protection N/A quantities or when

EN 149 approved

respirator.

dust cannot be

controlled.

Operational Plan: From Receipt to Disposal

A systematic approach to handling 3-Amino-5-fluorobenzoic acid is essential. The following

step-by-step operational plan outlines the procedures for receiving, storing, handling, and

disposing of this chemical.

Step 1: Receiving and Storage

place.

Upon receipt, inspect the container for any damage or leaks.

Store in a tightly closed container in a dry, cool, and well-ventilated area.[4]
Keep away from incompatible materials such as strong oxidizing agents.

The recommended storage temperature is under -20°C in an inert atmosphere and a dark
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Step 2: Handling

All handling of 3-Amino-5-fluorobenzoic acid should be conducted in a well-ventilated
area, preferably within a chemical fume hood.[5]

Avoid the formation of dust and aerosols.[5]

Ensure that an eyewash station and safety shower are readily accessible.[2]

Wash hands thoroughly after handling.

Step 3: Accidental Release Measures

In case of a spill, evacuate the area.

Wear appropriate PPE, including respiratory protection.

Avoid breathing dust.

Sweep up the spilled solid material and place it into a suitable container for disposal.[4]

Do not let the chemical enter drains.[5]

Step 4: First Aid Measures

If Inhaled: Remove the victim to fresh air and keep at rest in a position comfortable for
breathing.[6] If you feel unwell, seek medical attention.

In Case of Skin Contact: Wash off with soap and plenty of water. If skin irritation occurs, get
medical advice/attention.

In Case of Eye Contact: Rinse cautiously with water for several minutes. Remove contact
lenses, if present and easy to do. Continue rinsing.[6] If eye irritation persists, get medical
advice/attention.

If Swallowed: Rinse mouth with water. Do not induce vomiting. Call a physician or poison
control center immediately.
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Step 5: Disposal

e Dispose of 3-Amino-5-fluorobenzoic acid and any contaminated materials as hazardous
waste.[7]

» Disposal must be in accordance with local, regional, and national regulations.[7]
o Contact a licensed professional waste disposal service to arrange for pickup and disposal.

Visualized Workflows

To further clarify the operational procedures, the following diagrams illustrate the handling
workflow and the logical relationships for ensuring safety.
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Handling Workflow for 3-Amino-5-fluorobenzoic Acid
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Caption: A workflow diagram illustrating the key stages of handling 3-Amino-5-fluorobenzoic
acid.

Safety Decision Tree for 3-Amino-5-fluorobenzoic Acid
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Caption: A decision tree outlining the safety protocols for handling 3-Amino-5-fluorobenzoic
acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 3-Amino-5-fluorobenzoic acid | C7TH6FNO2 | CID 17915148 - PubChem
[pubchem.ncbi.nim.nih.gov]

e 2. fishersci.com [fishersci.com]

3. carlroth.com:443 [carlroth.com:443]

» 4. fishersci.es [fishersci.es]

e 5. cdhfinechemical.com [cdhfinechemical.com]

e 6. 3-Amino-5-fluorobenzoic acid - Safety Data Sheet [chemicalbook.com]
e 7. carlroth.com [carlroth.com]

» To cite this document: BenchChem. [Essential Safety and Operational Guide for 3-Amino-5-
fluorobenzoic Acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1289446#personal-protective-equipment-for-
handling-3-amino-5-fluorobenzoic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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